Cas no 2097986-82-6 (2-(4-(Thiophen-2-yl)-1H-pyrazol-1-yl)acetonitrile)

• Product Name: 2-(4-(Thiophen-2-yl)-1H-pyrazol-1-yl)acetonitrile
• CAS No: 2097986-82-6
• MF: C₉H₇N₃S
• MW: 189.236979722977
• CID: 5042517
• Update Time: 2025-06-09

2-(4-(Thiophen-2-yl)-1H-pyrazol-1-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-(thiophen-2-yl)-1H-pyrazol-1-yl)acetonitrile
• 2-(4-thiophen-2-ylpyrazol-1-yl)acetonitrile
• 2-(4-(Thiophen-2-yl)-1H-pyrazol-1-yl)acetonitrile

• Inchi： 1S/C9H7N3S/c10-3-4-12-7-8(6-11-12)9-2-1-5-13-9/h1-2,5-7H,4H2
• InChI Key： ZFSSBNSQDXHFJS-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=NN(CC#N)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 222
• XLogP3: 1.5
• Topological Polar Surface Area: 69.8

Additional information on 2-(4-(Thiophen-2-yl)-1H-pyrazol-1-yl)acetonitrile

Research Brief on 2-(4-(Thiophen-2-yl)-1H-pyrazol-1-yl)acetonitrile (CAS: 2097986-82-6): Recent Advances and Applications

2-(4-(Thiophen-2-yl)-1H-pyrazol-1-yl)acetonitrile (CAS: 2097986-82-6) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have highlighted its potential as a key scaffold in the development of novel therapeutic agents, particularly in the areas of oncology, infectious diseases, and inflammation. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications.

The compound's unique structure, featuring a thiophene-pyrazole hybrid core, enables it to interact with a variety of biological targets. Recent synthetic methodologies have optimized the production of 2-(4-(Thiophen-2-yl)-1H-pyrazol-1-yl)acetonitrile, with improvements in yield and purity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a one-pot synthesis approach that reduced reaction times and enhanced scalability, making it more feasible for industrial applications.

In terms of biological activity, 2-(4-(Thiophen-2-yl)-1H-pyrazol-1-yl)acetonitrile has shown promising results as an inhibitor of protein kinases involved in cancer cell proliferation. A preclinical study revealed its efficacy in suppressing the growth of non-small cell lung cancer (NSCLC) cells by targeting the PI3K/AKT/mTOR pathway. Additionally, its anti-inflammatory properties have been explored, with evidence suggesting its ability to modulate NF-κB signaling, thereby reducing cytokine production in autoimmune disorders.

Beyond its therapeutic potential, this compound has also been investigated for its role in drug discovery and development. Its ability to serve as a versatile intermediate in the synthesis of more complex molecules has been highlighted in several recent patents. For example, a 2024 patent application described its use in the development of next-generation antiviral agents, particularly against RNA viruses such as SARS-CoV-2 and influenza.

Despite these advancements, challenges remain in the clinical translation of 2-(4-(Thiophen-2-yl)-1H-pyrazol-1-yl)acetonitrile. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are focusing on structural modifications to enhance its pharmacokinetic profile while retaining its therapeutic efficacy.

In conclusion, 2-(4-(Thiophen-2-yl)-1H-pyrazol-1-yl)acetonitrile (CAS: 2097986-82-6) represents a promising candidate in the realm of chemical biology and drug discovery. Its multifaceted applications underscore the importance of continued research to unlock its full potential. Future directions may include combinatorial chemistry approaches to expand its utility and in-depth mechanistic studies to elucidate its mode of action at the molecular level.